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Compound of Interest

Compound Name: 3-Methoxybut-1-yne

Cat. No.: B1653657

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxybut-1-yne, including its
chemical identifiers, physicochemical properties, and key analytical data. While specific
experimental protocols for its synthesis and detailed biological activity data are not extensively
documented in publicly available literature, this guide furnishes a plausible synthetic approach
and contextualizes its potential relevance based on the chemistry of related compounds.

Core Identifiers and Physicochemical Properties

3-Methoxybut-1-yne is a chemical compound with a terminal alkyne and a methoxy group. Its
fundamental properties are summarized below for easy reference.
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Identifier Value Source
CAS Number 18857-02-8 [1]
IUPAC Name 3-methoxybut-1-yne [1]
Molecular Formula CsHsO [1]
Molecular Weight 84.12 g/mol [1]
Canonical SMILES CC(C#C)0C [1]
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Proposed Synthesis Protocol: Williamson Ether
Synthesis

A common and logical method for the preparation of 3-Methoxybut-1-yne is the Williamson
ether synthesis, starting from the commercially available secondary alcohol, 3-butyn-2-ol. This
method involves the deprotonation of the alcohol to form an alkoxide, which then acts as a
nucleophile to attack a methylating agent.

Reaction:
Detailed Hypothetical Methodology:

o Deprotonation: To a solution of 3-butyn-2-ol in an anhydrous aprotic solvent such as
tetrahydrofuran (THF), a strong base like sodium hydride (NaH) is added portion-wise at O
°C under an inert atmosphere (e.g., nitrogen or argon). The reaction is stirred at this
temperature for a specified time to ensure complete formation of the sodium alkoxide.

» Methylation: A methylating agent, such as methyl iodide (CHsl) or dimethyl sulfate
((CH3)2S0.), is then added dropwise to the reaction mixture, still maintaining the cold
temperature.
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e Reaction Monitoring and Work-up: The reaction progress is monitored by a suitable
technique like thin-layer chromatography (TLC). Upon completion, the reaction is carefully
guenched with water or a saturated aqueous solution of ammonium chloride.

o Extraction and Purification: The aqueous and organic layers are separated. The aqueous
layer is extracted multiple times with an organic solvent (e.g., diethyl ether or ethyl acetate).
The combined organic extracts are then washed with brine, dried over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under
reduced pressure.

» Final Purification: The crude product is then purified by fractional distillation to yield pure 3-
Methoxybut-1-yne.

Analytical Data

Comprehensive, publicly available spectral data for 3-Methoxybut-1-yne is limited. However,
based on its structure and general principles of spectroscopy, the following characteristics can
be anticipated.

Infrared (IR) Spectroscopy

As a terminal alkyne, the IR spectrum of 3-Methoxybut-1-yne is expected to exhibit two
characteristic peaks:

e A sharp, strong absorption band around 3300 cm~1 corresponding to the =C-H stretching
vibration.[2][3]

o A weaker absorption in the range of 2100-2260 cm~1! due to the C=C stretching vibration.[2]

[3]

Mass Spectrometry

The PubChem database indicates the availability of a GC-MS spectrum for 3-Methoxybut-1-
yne.[4] The fragmentation pattern would be influenced by the presence of the ether linkage and

the terminal alkyne.

Biological Activity and Signaling Pathways
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Currently, there is no specific information in the public domain detailing the biological activity or
associated signaling pathways of 3-Methoxybut-1-yne. The cytotoxicity and biological effects
of small organic molecules can be highly variable and would require dedicated experimental
investigation.

Logical Workflow for Compound Characterization

The following diagram illustrates a logical workflow for the synthesis and characterization of 3-
Methoxybut-1-yne, leading to the evaluation of its biological activity.

Caption: Workflow for Synthesis and Evaluation of 3-Methoxybut-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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